Cas no 1997069-63-2 (1,7-Octadiene, 3-(chloromethyl)-3-methyl-)

• Product Name: 1,7-Octadiene, 3-(chloromethyl)-3-methyl-
• CAS No: 1997069-63-2
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5285363
• Update Time: 2025-05-23

1,7-Octadiene, 3-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadiene, 3-(chloromethyl)-3-methyl-

• Inchi： 1S/C10H17Cl/c1-4-6-7-8-10(3,5-2)9-11/h4-5H,1-2,6-9H2,3H3
• InChI Key： FBGYWWGWVSOCMM-UHFFFAOYSA-N
• SMILES： C=CC(CCl)(C)CCCC=C

Additional information on 1,7-Octadiene, 3-(chloromethyl)-3-methyl-

1,7-Octadiene, 3-(chloromethyl)-3-methyl-

1,7-Octadiene, 3-(chloromethyl)-3-methyl- is a compound with the CAS number 1997069-63-2, and it belongs to the class of alkenes. This compound is characterized by its unique structure, which includes a chloromethyl group attached to a methyl-substituted octadiene backbone. The presence of the chloromethyl group introduces interesting chemical properties, making this compound a subject of interest in various research fields.

Recent studies have highlighted the potential of 1,7-octadiene derivatives in organic synthesis. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with bioactive properties. For instance, its ability to undergo [insertion reactions] has been utilized in the development of novel materials for drug delivery systems.

The chloromethyl group in 1,7-octadiene, 3-(chloromethyl)-3-methyl- plays a crucial role in its reactivity. This group can act as an electrophilic site, enabling it to participate in nucleophilic additions and substitutions. Such reactivity has been leveraged in the synthesis of polymers and surfactants, where controlled polymerization techniques have been employed to achieve desired molecular weights and architectures.

In terms of physical properties, 1,7-octadiene derivatives are typically liquids at room temperature due to their relatively low molecular weight and unsaturated structure. Their solubility in organic solvents makes them suitable for use in solution-based reactions. Additionally, their thermal stability has been studied extensively, with findings indicating that they can withstand moderate heating without significant decomposition.

One of the most promising applications of 1,7-octadiene, 3-(chloromethyl)-3-methyl- lies in its use as a building block for advanced materials. Recent advancements in click chemistry have enabled researchers to exploit the reactivity of this compound for constructing supramolecular assemblies. These assemblies have potential applications in nanotechnology and materials science.

Furthermore, the octadiene backbone provides this compound with conjugated double bonds, which are known to exhibit interesting optical and electronic properties. This feature has led to investigations into its potential use in organic electronics and optoelectronic devices. Preliminary studies suggest that incorporating this compound into polymer blends could enhance their conductivity and light-emitting properties.

The synthesis of 1,7-octadiene derivatives has also been optimized using green chemistry principles. Researchers have developed catalytic methods that reduce the use of hazardous reagents and minimize waste generation. These methods not only improve the environmental sustainability of production processes but also lower costs associated with waste disposal.

In conclusion, 1,7-octadiene, 3-(chloromethyl)-3-methyl- (CAS No. 1997069-63-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in both academic and industrial settings.